Cas no 36744-41-9 (Ethanone, 1-(6-chloro-2-benzofuranyl)-)
36744-41-9 structure
Product Name:Ethanone, 1-(6-chloro-2-benzofuranyl)-
CAS No:36744-41-9
MF:C10H7ClO2
MW:194.61438202858
CID:1478636
PubChem ID:82400737
Update Time:2025-04-21
Ethanone, 1-(6-chloro-2-benzofuranyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(6-chloro-2-benzofuranyl)-
- 1-(6-Chloro-2-benzofuranyl)ethanone
- 1-(6-chloro-1-benzofuran-2-yl)ethanone
- DB-190582
- 36744-41-9
- SCHEMBL16795656
-
- Inchi: 1S/C10H7ClO2/c1-6(12)9-4-7-2-3-8(11)5-10(7)13-9/h2-5H,1H3
- InChI Key: RFLBWLBMAZYMDZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C=C(C(C)=O)OC=2C=1
Computed Properties
- Exact Mass: 194.01351
- Monoisotopic Mass: 194.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.21
Ethanone, 1-(6-chloro-2-benzofuranyl)- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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